Cas no 39969-00-1 (1-Propanol, 2-(phenylmethoxy)-, 4-methylbenzenesulfonate, (S)-)

• Product name: 1-Propanol, 2-(phenylmethoxy)-, 4-methylbenzenesulfonate, (S)-
• CAS No: 39969-00-1
• MF: C₁₀H₁₄O₂^.C₇H₈O₃S
• MW: 338.41858
• CID: 1514917
• PubChem ID: 71447093

1-Propanol, 2-(phenylmethoxy)-, 4-methylbenzenesulfonate, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-(phenylmethoxy)-, 4-methylbenzenesulfonate, (S)-
• 4-methylbenzenesulfonic acid,(2S)-2-phenylmethoxypropan-1-ol
• 4-Methylbenzene-1-sulfonic acid--(2S)-2-(benzyloxy)propan-1-ol (1/1)
• DTXSID30855429
• 39969-00-1

• Inchi： InChI=1S/C10H14O2.C7H8O3S/c1-9(7-11)12-8-10-5-3-2-4-6-10;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,9,11H,7-8H2,1H3;2-5H,1H3,(H,8,9,10)/t9-;/m0./s1
• InChI Key： QOYCINXWQOZIPN-FVGYRXGTSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)O.CC(CO)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 338.11886
• Monoisotopic Mass: 338.11879497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• PSA: 83.83